Cas no 1313734-60-9 ([U-Ring-13C6]-4-Fluorobromobenzene)

• Product Name: [U-Ring-13C6]-4-Fluorobromobenzene
• CAS No: 1313734-60-9
• MF: C₆H₄BrF
• MW: 180.954293251038
• CID: 1074221
• PubChem ID: 71309889
• Update Time: 2025-04-20

[U-Ring-13C6]-4-Fluorobromobenzene Chemical and Physical Properties

Names and Identifiers

• [U-Ring-13C6]-4-Fluorobromobenzene
• 1-bromo-4-fluorobenzene
• 1-Bromo-4-fluoro(~13~C_6_)benzene
• 1313734-60-9
• 1-Bromo-4-fluorobenzene-13C6, 99 atom % 13C, 98% (CP)
• DTXSID90746001

• Inchi： 1S/C6H4BrF/c7-5-1-3-6(8)4-2-5/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： AITNMTXHTIIIBB-IDEBNGHGSA-N
• SMILES： Br[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)F

Computed Properties

• Exact Mass: 179.96817g/mol
• Monoisotopic Mass: 179.96817g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų